N-Hexadecylpropane-1,3-diamine
Overview
Description
N-Hexadecylpropane-1,3-diamine is a chemical compound with the molecular formula C19H42N2 . It is also known by its IUPAC name, N-hexadecylpropane-1,3-diamine .
Molecular Structure Analysis
N-Hexadecylpropane-1,3-diamine has a total of 62 bonds, including 20 non-H bonds, 18 rotatable bonds, 1 primary amine (aliphatic), and 1 secondary amine (aliphatic) . The molecule contains a total of 63 atoms, including 42 Hydrogen atoms, 19 Carbon atoms, and 2 Nitrogen atoms .Scientific Research Applications
Building Blocks in Synthetic Organic Chemistry
1,3-Diamines, including N-Hexadecylpropane-1,3-diamine, are significant motifs in natural products and serve as building blocks in synthetic organic chemistry . They are used in the synthesis of a wide range of organic compounds, contributing to the development of new drugs, polymers, and materials .
Catalysts in Chemical Reactions
N-Hexadecylpropane-1,3-diamine can be used to create catalysts for chemical reactions. For example, a water-soluble Pd(II) complex of N′-(pyridin-2-yl)propane-1,3-diamine modified β-cyclodextrin (Pd(II)@PyPDA:β-CD) has been synthesized and used as a homogeneous, ecofriendly, and reusable catalyst for the transfer hydrogenation of carbonyl compounds .
Transfer Hydrogenation
The Pd(II)@PyPDA:β-CD catalyst mentioned above is specifically used for transfer hydrogenation of aromatic ketones to secondary alcohols, using isopropyl alcohol as a green reducing agent . This process is important in the production of various chemicals and pharmaceuticals .
Algaecides for Harmful Algae Control
Derivatives of 1,3-diamines, such as N-Hexadecylpropane-1,3-diamine, have been synthesized and used as algaecides for controlling harmful algae that cause water pollution . These compounds can selectively target harmful algal species, making them useful in maintaining the health of aquatic ecosystems .
Development of New Materials
1,3-Diamines are also used in the development of new materials. Their unique chemical properties make them useful in the creation of polymers and other materials with specific characteristics .
Drug Development
1,3-Diamines are significant motifs in natural products and are often used in the development of new drugs . They can be used to create a wide range of pharmaceutical compounds, contributing to advancements in medical treatments .
Safety and Hazards
Mechanism of Action
Target of Action
N-Hexadecylpropane-1,3-diamine is a diamine-based compound . Diamine-based compounds are known to inhibit copper-containing amine oxidases and flavoprotein polyamine oxidases . These enzymes play a significant role in the metabolism of biogenic amines, including neurotransmitters and polyamines .
Mode of Action
The interaction of N-Hexadecylpropane-1,3-diamine with its targets involves the inhibition of the enzymatic activity of amine oxidases . This inhibition can alter the metabolism of biogenic amines, leading to changes in cellular processes that depend on these molecules .
Biochemical Pathways
The inhibition of amine oxidases by N-Hexadecylpropane-1,3-diamine can affect several biochemical pathways. These include the metabolism of neurotransmitters and polyamines, which are involved in a wide range of physiological processes, including cell growth, differentiation, and neurotransmission .
Result of Action
The molecular and cellular effects of N-Hexadecylpropane-1,3-diamine’s action are likely to be diverse, given the wide range of processes that involve biogenic amines. For example, by inhibiting amine oxidases, the compound could potentially affect neurotransmission, cell growth, and differentiation .
properties
IUPAC Name |
N'-hexadecylpropane-1,3-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H42N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-19-16-17-20/h21H,2-20H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKNVXIMLHBKVAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCNCCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H42N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20221952 |
Source
|
| Record name | N-Hexadecylpropane-1,3-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20221952 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Hexadecylpropane-1,3-diamine | |
CAS RN |
7173-60-6 |
Source
|
| Record name | N1-Hexadecyl-1,3-propanediamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7173-60-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cetylaminopropylamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007173606 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC158578 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=158578 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-Hexadecylpropane-1,3-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20221952 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-hexadecylpropane-1,3-diamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.753 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CETYLAMINOPROPYLAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/59JTB7416J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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